Solid-state self-assembly of a complex from 1,3,5-benzenetricarboxylic acid and 1,3,5-trihydroxybenzene: influence of strong O–H···O and C–H···O hydrogen bonds

New Journal of Chemistry Pub Date: 2001-06-14 DOI: 10.1039/B102098F

Abstract

1,3,5-Benzenetricarboxylic acid (trimesic acid, TMA) was cocrystallized with 0.5 equiv. of 1,3,5-trihydroxybenzene (phloroglucinol, THB) to generate a close-packed non-interpenetrating planar mosaic motif. Both O–H···O and C–H···O hydrogen bonds were observed in the crystal lattice. Each THB molecule is hydrogen bonded to six adjacent TMA molecules to form a planar rosette-shaped structure, which constitutes the repeating units of a layer-type lattice.

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